Cas no 2034447-74-8 (1-Pyrrolidinecarboxamide, 3-[(3-chloro-4-pyridinyl)oxy]-N-(1,1-dimethylethyl)-)

• Product Name: 1-Pyrrolidinecarboxamide, 3-[(3-chloro-4-pyridinyl)oxy]-N-(1,1-dimethylethyl)-
• CAS No: 2034447-74-8
• MF: C₁₄H₂₀ClN₃O₂
• MW: 297.780502319336
• CID: 6107720
• PubChem ID: 121017519
• Update Time: 2025-07-01

1-Pyrrolidinecarboxamide, 3-[(3-chloro-4-pyridinyl)oxy]-N-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxamide, 3-[(3-chloro-4-pyridinyl)oxy]-N-(1,1-dimethylethyl)-
• F6476-6157
• AKOS026690328
• N-(tert-butyl)-3-((3-chloropyridin-4-yl)oxy)pyrrolidine-1-carboxamide
• 2034447-74-8
• N-tert-butyl-3-(3-chloropyridin-4-yl)oxypyrrolidine-1-carboxamide
• N-tert-butyl-3-[(3-chloropyridin-4-yl)oxy]pyrrolidine-1-carboxamide

• Inchi： 1S/C14H20ClN3O2/c1-14(2,3)17-13(19)18-7-5-10(9-18)20-12-4-6-16-8-11(12)15/h4,6,8,10H,5,7,9H2,1-3H3,(H,17,19)
• InChI Key： MKGXWINVXQKJOB-UHFFFAOYSA-N
• SMILES： N1(C(NC(C)(C)C)=O)CCC(OC2C=CN=CC=2Cl)C1

Computed Properties

• Exact Mass: 297.1244046g/mol
• Monoisotopic Mass: 297.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Boiling Point: 478.4±45.0 °C(Predicted)
• pka: 14.19±0.40(Predicted)

Additional information on 1-Pyrrolidinecarboxamide, 3-[(3-chloro-4-pyridinyl)oxy]-N-(1,1-dimethylethyl)-

1-Pyrrolidinecarboxamide, 3-[(3-chloro-4-pyridinyl)oxy]-N-(1,1-dimethylethyl): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, 1-Pyrrolidinecarboxamide, 3-[(3-chloro-4-pyridinyl)oxy]-N-(1,1-dimethylethyl) (CAS No. 2034447-74-8) has garnered significant attention due to its unique structural features and potential therapeutic applications. This compound, characterized by its pyrrolidinecarboxamide core and chloro-pyridyl substituent, exhibits promising properties that make it a valuable candidate for further research and development.

The molecular structure of 1-Pyrrolidinecarboxamide, 3-[(3-chloro-4-pyridinyl)oxy]-N-(1,1-dimethylethyl) is intricately designed to interact with biological targets in a highly specific manner. The presence of the 3-chloro-4-pyridinyl group enhances its binding affinity to various enzymes and receptors, making it a potential lead compound for drug discovery. Recent studies have highlighted its role in modulating pathways associated with inflammation and cancer, two major areas of concern in modern medicine.

In the realm of medicinal chemistry, the N-(1,1-dimethylethyl) group contributes to the compound's stability and bioavailability, ensuring that it can be effectively utilized in therapeutic settings. This structural feature is particularly important for compounds intended for oral administration or systemic delivery. The combination of these elements not only enhances the compound's pharmacokinetic properties but also opens up possibilities for designing next-generation therapeutics.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 1-Pyrrolidinecarboxamide, 3-[(3-chloro-4-pyridinyl)oxy]-N-(1,1-dimethylethyl) with greater accuracy. Molecular docking studies have shown that this compound can interact with proteins involved in signal transduction and metabolic regulation. These interactions are crucial for developing drugs that can target complex diseases such as diabetes and neurodegenerative disorders.

The pyrrolidinecarboxamide moiety is particularly noteworthy due to its versatility in drug design. It serves as a scaffold for creating molecules that can modulate enzyme activity without causing significant side effects. This has been demonstrated in several preclinical studies where derivatives of this compound have shown efficacy in reducing inflammation and inhibiting tumor growth. The structural flexibility of the pyrrolidinecarboxamide core allows chemists to fine-tune the properties of the compound for specific applications.

Another exciting aspect of 1-Pyrrolidinecarboxamide, 3-[(3-chloro-4-pyridinyl)oxy]-N-(1,1-dimethylethyl) is its potential in developing targeted therapies. The chloro-pyridinyl group can be further functionalized to create analogs that exhibit enhanced selectivity towards certain biological targets. This approach is particularly relevant in oncology, where personalized medicine is becoming increasingly important. By tailoring the chemical structure to match the specific needs of patients, researchers can develop treatments that are more effective and have fewer off-target effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as flow chemistry and catalytic processes have been employed to improve yield and purity. These methods not only enhance the efficiency of production but also minimize waste, aligning with green chemistry principles. The development of sustainable synthetic routes is crucial for ensuring the long-term viability of pharmaceutical compounds like 1-Pyrrolidinecarboxamide, 3-[(3-chloro-4-pyridinyl)oxy]-N-(1,1-dimethylethyl).

Future research directions for this compound include exploring its potential in treating infectious diseases and chronic conditions. The ability to modulate biological pathways makes it a versatile tool for addressing multiple health challenges simultaneously. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications. By leveraging interdisciplinary approaches, scientists can accelerate the development of novel therapeutics based on this promising compound.

In conclusion, 1-Pyrrolidinecarboxamide, 3-[(3-chloro-4-pyridinyl)oxy]-N-(1,1-dimethylethyl) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its ability to interact with biological targets in a specific manner makes it a valuable candidate for drug discovery. As research continues to uncover new possibilities for this compound, it holds great promise for improving human health and well-being.